4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene

Lipophilicity LogP Partition coefficient
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H19Cl
Molecular Weight 186.72 g/mol
Cat. No. B13228558
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene
Molecular FormulaC11H19Cl
Molecular Weight186.72 g/mol
Structural Identifiers
SMILESCC(C)CC1(CCC=CC1)CCl
InChIInChI=1S/C11H19Cl/c1-10(2)8-11(9-12)6-4-3-5-7-11/h3-4,10H,5-9H2,1-2H3
InChIKeyMJSYTBWPUQYQRA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene: Core Physicochemical and Structural Profile for Procurement Evaluation


4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene (CAS 1935251-94-7) is a 4,4-disubstituted cyclohex-1-ene featuring a chloromethyl group and a branched 2-methylpropyl (isobutyl) substituent at the quaternary C4 center. With molecular formula C₁₁H₁₉Cl and a molecular weight of 186.72 Da, this haloalkene building block exhibits a computed LogP of approximately 4.0–4.1, zero hydrogen-bond donors or acceptors, and a polar surface area of 0 Ų [1]. The compound possesses three rotatable bonds and a fraction of sp³-hybridized carbons (Fsp³) of 0.818, reflecting its mixed aliphatic/olefinic character [1]. It is available at a standard purity of 95% from specialist chemical suppliers and is primarily utilized as a synthetic intermediate in medicinal chemistry and organic synthesis programs .

Synthetic intermediate with orthogonal handles (chloromethyl + alkene)
Reported LogP ~4 supports biphasic and phase-transfer reactions
Quaternary C4 center provides semi-rigid scaffold with flexible isobutyl chain

Why 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene Cannot Be Replaced by Simpler Chloromethyl Cyclohexene Analogs


Generic substitution with simpler chloromethyl cyclohexene analogs fails because the quaternary C4 center bearing the isobutyl group simultaneously controls three critical molecular properties that are absent in unsubstituted or methyl-substituted comparators: (i) a lipophilicity increase of >1 log unit (LogP ~4.0 vs. ~2.4–3.0), altering partitioning behavior in biphasic reaction systems and biological membranes; (ii) a near-doubling of rotatable bonds (3 vs. 1), which modulates conformational entropy and influences molecular recognition events; and (iii) asymmetric steric shielding of the electrophilic chloromethyl carbon, which can redirect nucleophilic attack pathways and suppress elimination side reactions relative to less hindered analogs [1]. The bromomethyl congener, while retaining the isobutyl group, introduces a different leaving-group reactivity profile that may compromise stability during multi-step synthesis or storage . These multidimensional differences mean that the target compound occupies a specific physicochemical niche that cannot be replicated by substituting any single structural feature.

Lipophilicity Simpler analogs lack the >1 log unit LogP increase; partitioning and membrane behavior may shift.
Conformation Fewer rotatable bonds in methyl-substituted analogs limit ligand-binding adaptation.
Steric shielding Isobutyl group shields chloromethyl carbon; nucleophilic attack pathways differ from unhindered analogs.
Leaving group Bromomethyl congener may compromise shelf life due to higher intrinsic reactivity of C–Br bond.

Quantitative Differentiation Evidence: 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene vs. Closest Analogs


Lipophilicity (LogP) Head-to-Head: Target Compound vs. 4-(Chloromethyl)-4-methylcyclohex-1-ene and 4-(Chloromethyl)cyclohexene

The target compound exhibits a computed LogP of 4.14 (ChemSpace) or 3.9978 (Leyan), representing a >1.0 log unit increase over the 4-methyl analog (LogP 2.9716, Leyan) and an estimated >1.6 log unit increase over the unsubstituted 4-(chloromethyl)cyclohexene (XLogP3-AA ~2.4 for the positional isomer 1-(chloromethyl)cyclohexene on PubChem) [1][2]. This lipophilicity differential is driven by the 2-methylpropyl substituent, which contributes approximately 1.0–1.6 logP units relative to a methyl group or hydrogen.

LogP comparison
Reported
ΔLogP ≈ +1.0 to +1.7 vs. methyl/unsubstituted analogs
Supports lipophilicity-driven reaction and formulation selection
Computed LogP values; experimental validation recommended
Lipophilicity LogP Partition coefficient Drug-likeness ADME optimization

Conformational Flexibility: Rotatable Bond Count and Fsp³ Comparison

The target compound possesses 3 rotatable bonds (the chloromethyl CH₂–Cl bond plus two bonds within the 2-methylpropyl chain), compared to only 1 rotatable bond for both 4-(chloromethyl)-4-methylcyclohex-1-ene and 4-(chloromethyl)cyclohexene [1]. Additionally, the Fsp³ value of 0.818 indicates a high fraction of sp³-hybridized carbons (9 out of 11), contributing to greater three-dimensional character than the methyl analog (Fsp³ estimated ~0.75) [1]. This difference directly affects molecular recognition properties.

Rotatable bonds
Reported
3 rotatable bonds
May enhance conformational adaptation in binding pockets
Fsp³ 0.818; compare 1 bond in methyl analog
Conformational entropy Rotatable bonds Molecular flexibility Fsp³ Crystallization

Leaving-Group Stability: Chloromethyl vs. Bromomethyl Reactivity in the 4-Isobutyl Cyclohexene Scaffold

The C–Cl bond dissociation energy is approximately 327 kJ/mol, compared to approximately 285 kJ/mol for C–Br, meaning the bromomethyl congener (CAS 1934593-78-8, MW 231.17) is inherently more reactive toward nucleophilic displacement [1]. While no direct kinetic comparison between these two specific compounds has been published, the well-established leaving-group hierarchy (I > Br > Cl > F) predicts that the chloromethyl analog offers greater kinetic stability during storage, multi-step synthesis, and purification, with reduced propensity for premature substitution or elimination.

C–Cl bond energy
Class-level
∼327 kJ/mol
Greater kinetic stability vs. bromo analog (C–Br ∼285 kJ/mol)
Class-level inference; direct kinetic comparison not available
Nucleophilic substitution Leaving group C-X bond dissociation energy Synthetic stability Selectivity

Structural Scaffold Uniqueness: Cyclohexene with Quaternary C4 vs. Isomeric [1-(Chloromethyl)cyclobutyl]cyclohexane

A constitutional isomer with identical molecular formula (C₁₁H₁₉Cl, MW 186.72), [1-(chloromethyl)cyclobutyl]cyclohexane (CAS 1555352-84-5), features a cyclobutyl-cyclohexane scaffold with the chloromethyl attached to the cyclobutyl ring, lacking the endocyclic double bond present in the target compound [1]. The cyclohexene double bond in the target compound enables orthogonal reactivity (e.g., epoxidation, dihydroxylation, hydrogenation, cyclopropanation) that is chemically inaccessible to the fully saturated isomer, providing synthetic diversification opportunities that the isomer cannot match.

Scaffold topology
Reported
Endocyclic C=C present (vs. saturated isomer)
Enables orthogonal alkene functionalization strategies
Saturated isomer cannot support olefin chemistry
Scaffold diversity Structural isomerism Ring strain Quaternary center Cyclohexene

High-Value Application Scenarios for 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene Based on Quantitative Evidence


Lipophilicity-Driven Lead Optimization in CNS and Intracellular-Target Drug Discovery

When a medicinal chemistry program requires a cyclohexene-based building block with LogP ≥ 4.0 to achieve sufficient blood-brain barrier permeability or intracellular target engagement, the target compound is indicated over the methyl analog (LogP 2.97) or unsubstituted analog (LogP ~2.4), providing the necessary >1 log unit lipophilicity surplus without introducing additional heteroatoms or hydrogen-bond donors/acceptors [1]. This is particularly relevant for CNS targets where passive diffusion across lipid bilayers correlates with LogP in the 3–5 range, and for targets residing in lipophilic subcellular compartments.

Conformationally Adaptable Building Block for Fragment-Based and Structure-Guided Design

The three rotatable bonds and the branched isobutyl group confer conformational flexibility that is absent in the single-rotatable-bond methyl analog. This enables the target compound to serve as a privileged intermediate for fragment linking strategies where a flexible hydrophobic moiety must bridge two rigid binding elements, or for probing cryptic binding pockets that require ligand-induced conformational adaptation . The quaternary C4 center also restricts conformations of the cyclohexene ring itself, providing a semi-rigid scaffold with a flexible side chain.

Sequential Divergent Synthesis Requiring Controlled Chloride Reactivity and Orthogonal Olefin Chemistry

In multi-step synthetic sequences where the chloromethyl group must survive several transformations before being displaced in a late-stage diversification step, the target compound's C–Cl bond (BDE ~327 kJ/mol) offers superior stability compared to the bromo analog (C–Br BDE ~285 kJ/mol) [2]. Simultaneously, the endocyclic double bond provides an orthogonal handle for functionalization (epoxidation, hydroboration, metathesis, cycloaddition) that can be exploited before or after nucleophilic substitution at the chloromethyl position, enabling a divergent synthetic strategy from a single intermediate.

Scaffold-Hopping and Patent Circumvention in Competitive Intellectual Property Landscapes

The cyclohex-1-ene scaffold with a quaternary C4 center bearing both chloromethyl and 2-methylpropyl substituents represents a structurally differentiated building block compared to more common cyclohexane or cyclobutyl-cyclohexane isomers. When existing composition-of-matter patents cover simpler chloromethyl cyclohexene derivatives, the target compound can provide a non-obvious alternative with measurably different physicochemical properties (LogP, rotatable bonds, Fsp³) while preserving the key chloromethyl electrophilic handle for downstream elaboration [3].

Application
Selection Property
Validation Focus
Lipophilicity-driven lead optimization
High lipophilicity (reported LogP ∼4), zero HBD/HBA
Verify LogP and biphasic partitioning behavior
Conformationally adaptable fragment linking
Multiple rotatable bonds; semi-rigid quaternary center
Assess binding pocket adaptation and crystallization
Sequential divergent synthesis
C–Cl stability and orthogonal alkene handle
Multi-step compatibility; alkene functionalization scope
Scaffold-hopping / patent circumvention
Structurally differentiated quaternary C4 cyclohexene
Scaffold novelty vs. prior-art chloromethyl cyclohexenes
Quote Request

Request a Quote for 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.